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Compound of Interest

Compound Name: 3-Phenylhexane

Cat. No.: B12442743 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Phenylhexane, including its

various synonyms, chemical properties, and detailed synthetic methodologies. This document

is intended to serve as a valuable resource for researchers and professionals engaged in

organic synthesis, medicinal chemistry, and drug development.

Nomenclature and Synonyms of 3-Phenylhexane
3-Phenylhexane is an aromatic hydrocarbon. It is crucial for researchers to be familiar with its

various synonyms to ensure comprehensive literature searches and unambiguous

communication. The IUPAC name for this compound is hexan-3-ylbenzene. A comprehensive

list of its known synonyms is presented in Table 1.

Table 1: Synonyms for 3-Phenylhexane
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Synonym Type Synonym

IUPAC Name hexan-3-ylbenzene[1]

Common Name 3-Phenylhexane[1][2][3]

CAS Registry Number 4468-42-2[1][2][3]

Other Names Benzene, (1-ethylbutyl)-[1][2][3]

Hexane, 3-phenyl-[1][2][3]

(1-ETHYLBUTYL)BENZENE[1][2][3]

1-(HEXAN-3-YL)BENZENE[2]

(3-Hexyl)benzene[1]

[(3R)-hexan-3-yl]benzene[4]

[S,(+)]-3-Phenylhexane[5]

Physicochemical Properties
A summary of the key physicochemical properties of 3-Phenylhexane is provided in Table 2.

These properties are essential for its handling, characterization, and application in

experimental settings.

Table 2: Physicochemical Data for 3-Phenylhexane
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Property Value

Molecular Formula C12H18[1][3]

Molecular Weight 162.27 g/mol [1]

Boiling Point 213.1°C at 760 mmHg[3]

Melting Point -55.4°C[3]

Density 0.858 g/cm³[3]

Refractive Index 1.4859[3]

LogP 3.98030[3]

Flash Point 74.2°C[3]

Vapor Pressure 0.243 mmHg at 25°C[3]

Synthesis of 3-Phenylhexane: Experimental
Protocols
The synthesis of 3-Phenylhexane can be achieved through various established organic

chemistry methodologies. Two common and effective approaches are the Grignard reaction

and Friedel-Crafts alkylation.

One of the most direct methods for the synthesis of 3-Phenylhexane is the Grignard reaction

between phenylmagnesium bromide and 3-bromohexane. This method is known for its

relatively high yield.[2]

Experimental Protocol:

Materials: Magnesium turnings, anhydrous diethyl ether, bromobenzene, 3-bromohexane, 1

M HCl solution, saturated NaCl solution, anhydrous sodium sulfate.

Step 1: Preparation of Phenylmagnesium Bromide (Grignard Reagent):

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a magnetic stirrer, place magnesium turnings.
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Add a small crystal of iodine to initiate the reaction.

Add a solution of bromobenzene in anhydrous diethyl ether dropwise to the magnesium

turnings. The reaction is exothermic and should be controlled by the rate of addition.

Once the addition is complete, reflux the mixture gently for 30-60 minutes to ensure

complete formation of the Grignard reagent.

Step 2: Reaction with 3-Bromohexane:

Cool the Grignard reagent solution to 0°C in an ice bath.

Add a solution of 3-bromohexane in anhydrous diethyl ether dropwise to the stirred

Grignard reagent.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for an additional 2-3 hours.

Step 3: Work-up and Purification:

Quench the reaction by slowly adding 1 M HCl solution with vigorous stirring.

Separate the organic layer and wash it with saturated NaCl solution.

Dry the organic layer over anhydrous sodium sulfate.

Remove the solvent by rotary evaporation.

Purify the crude product by fractional distillation under reduced pressure to obtain pure 3-
Phenylhexane.
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Step 1: Grignard Reagent Formation

Step 2: Alkylation Step 3: Work-up & Purification

Bromobenzene

Phenylmagnesium Bromide + Mg, Anhydrous Ether

Mg

Anhydrous Ether

Crude Product

 + 3-Bromohexane

3-Bromohexane Purified 3-Phenylhexane

 1. Quench (1M HCl)
 2. Extraction

 3. Drying
 4. Distillation

1M HCl

Click to download full resolution via product page

Caption: Grignard Reaction Workflow for 3-Phenylhexane Synthesis.

Friedel-Crafts alkylation offers an alternative route to synthesize 3-Phenylhexane by reacting

benzene with a suitable alkylating agent, such as 3-hexanol or 3-chlorohexane, in the presence

of a Lewis acid catalyst like aluminum chloride (AlCl₃).[6][7]

Experimental Protocol:

Materials: Benzene, 3-hexanol (or 3-chlorohexane), anhydrous aluminum chloride (AlCl₃), 1

M HCl solution, saturated sodium bicarbonate solution, saturated NaCl solution, anhydrous

magnesium sulfate.
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Step 1: Reaction Setup:

In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a

dropping funnel, and a magnetic stirrer, add anhydrous aluminum chloride and excess

benzene.

Cool the mixture to 0-5°C in an ice bath.

Step 2: Alkylation:

Add 3-hexanol (or 3-chlorohexane) dropwise to the stirred benzene-AlCl₃ mixture.

Maintain the temperature below 10°C during the addition.

After the addition is complete, allow the mixture to stir at room temperature for several

hours until the reaction is complete (monitored by TLC or GC).

Step 3: Work-up and Purification:

Carefully pour the reaction mixture over crushed ice and 1 M HCl to decompose the

catalyst.

Separate the organic layer and wash it sequentially with water, saturated sodium

bicarbonate solution, and saturated NaCl solution.

Dry the organic layer over anhydrous magnesium sulfate.

Remove the excess benzene by distillation.

Purify the residue by fractional distillation under reduced pressure to yield 3-
Phenylhexane.
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Step 1: Reaction Setup

Step 2: Alkylation Step 3: Work-up & Purification

Benzene Reaction Mixture

AlCl3

Crude Product Mixture

 + 3-Hexanol

3-Hexanol Purified 3-Phenylhexane

 1. Decompose Catalyst
 2. Wash
 3. Dry

 4. Distill

Ice/HCl

Click to download full resolution via product page

Caption: Friedel-Crafts Alkylation Workflow.

Potential Biological Activity and Future Research
Directions
Currently, there is a notable lack of published scientific literature detailing the specific biological

effects of 3-Phenylhexane. Its primary role appears to be as a chemical intermediate.

However, structurally related phenylalkanes may exhibit biological activities that warrant

investigation for 3-Phenylhexane.

To elucidate the potential biological effects of 3-Phenylhexane, a systematic experimental

approach is necessary. The following proposed workflow outlines a potential strategy for

researchers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b12442743?utm_src=pdf-body-img
https://www.benchchem.com/product/b12442743?utm_src=pdf-body
https://www.benchchem.com/product/b12442743?utm_src=pdf-body
https://www.benchchem.com/product/b12442743?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12442743?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3-Phenylhexane

In vitro Screening

Cytotoxicity Assays
(e.g., MTT on cancer cell lines)
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Hit Identification & Lead Optimization
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Caption: Proposed Workflow for Biological Activity Screening.

This guide provides a foundational understanding of 3-Phenylhexane. Further research into its

biological activities could reveal novel applications in pharmacology and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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